Cas no 1936702-96-3 (1-phenylethane-1-sulfonyl fluoride)

• Product Name: 1-phenylethane-1-sulfonyl fluoride
• CAS No: 1936702-96-3
• CID: 4630645
• Update Time: 2025-10-18

1-phenylethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-phenylethane-1-sulfonyl fluoride

Additional information on 1-phenylethane-1-sulfonyl fluoride

Professional Introduction to 1-phenylethane-1-sulfonyl fluoride (CAS No. 1936702-96-3)

1-phenylethane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 1936702-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the modification of biomolecules and the development of novel therapeutic agents. The structural features of 1-phenylethane-1-sulfonyl fluoride make it a valuable intermediate in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities.

The molecular structure of 1-phenylethane-1-sulfonyl fluoride consists of a phenyl group attached to an ethyl chain, which is further functionalized with a sulfonyl fluoride moiety. This unique arrangement provides the compound with both steric and electronic properties that are highly conducive to further chemical modifications. The presence of the sulfonyl fluoride group introduces a high reactivity towards nucleophiles, making it an excellent tool for introducing sulfonamide functionalities into target molecules. This reactivity has been leveraged in various synthetic pathways to develop complex structures with potential pharmaceutical applications.

In recent years, 1-phenylethane-1-sulfonyl fluoride has been extensively studied for its role in the development of drugs targeting various diseases. One notable area of research involves its use in the synthesis of sulfonamide-based inhibitors for enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical studies as potential treatments for conditions such as diabetes and obesity. The ability to precisely modify the sulfonamide core using 1-phenylethane-1-sulfonyl fluoride allows researchers to fine-tune the pharmacological properties of these compounds, including their binding affinity and selectivity.

Another significant application of 1-phenylethane-1-sulfonyl fluoride lies in its use as a building block for the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. By incorporating 1-phenylethane-1-sulfonyl fluoride into the design of protease inhibitors, researchers can create molecules that specifically target and inhibit these enzymes, thereby modulating disease pathways. Recent studies have demonstrated the efficacy of sulfonamide-based protease inhibitors in reducing tumor growth and alleviating inflammation in animal models.

The synthetic utility of 1-phenylethane-1-sulfonyl fluoride extends beyond pharmaceutical applications. It has also been utilized in materials science, where sulfonamide derivatives are employed to develop novel polymers and coatings with enhanced thermal stability and mechanical strength. The sulfonyl fluoride group can be further functionalized through various chemical reactions, such as nucleophilic substitution or reduction, to yield a wide range of derivatives with tailored properties. This flexibility makes 1-phenylethane-1-sulfonyl fluoride a valuable asset in both academic research and industrial applications.

Advances in computational chemistry have further enhanced the understanding and application of 1-phenylethane-1-sulfonyl fluoride. Molecular modeling techniques allow researchers to predict the behavior of this compound in different reaction conditions, enabling more efficient synthetic planning. Additionally, computational methods have been used to identify new derivatives of 1-phenylethane-1-sulfonyl fluoride with improved pharmacological properties. These computational approaches complement traditional experimental methods, providing a more comprehensive toolkit for drug discovery and material design.

The environmental impact of using 1-phenylethane-1-sulfonyl fluoride has also been a subject of interest. While sulfonyl fluorides are generally stable under normal conditions, their reactivity towards nucleophiles necessitates careful handling during synthesis and application. Researchers are actively exploring greener synthetic routes that minimize waste and reduce energy consumption. Additionally, efforts are being made to develop biodegradable derivatives of 1-phenylethane-1-sulfonyl fluoride that can be safely disposed of after use.

In conclusion, 1-phenylethane-1-sulfonyl fluoride (CAS No. 1936702-96-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.